Cas no 1152910-50-3 (1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1152910-50-3
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 4573039
• PubChem ID: 43324295
• Update Time: 2025-10-30

1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 3-(1,1-dimethylethyl)-1-(phenylmethyl)-

• Inchi： 1S/C15H18N2O/c1-15(2,3)14-13(11-18)10-17(16-14)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
• InChI Key： MRWUYDPRAUBXJQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C=O)C(C(C)(C)C)=N1

1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde

1-BenzyL-3-Tert-Butyl-1H-Pyrazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1152910-50-3, commonly referred to as 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, which is known for its versatility and reactivity. The benzyl group attached to the pyrazole ring introduces additional aromaticity and electronic effects, while the tert-butyl substituent provides steric bulk and enhances stability. The carbaldehyde functional group at the 4-position of the pyrazole ring further expands the compound's reactivity and potential applications.

Recent studies have highlighted the unique properties of 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde, particularly in the context of drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with key biological targets, such as protein kinases and enzymes, has been extensively investigated using computational modeling and in vitro assays. These studies suggest that the compound may possess promising bioactivity, making it a valuable candidate for further preclinical testing.

In addition to its pharmacological applications, 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde has also been studied for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and stability, making them ideal for applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a building block for creating functional materials with tailored properties.

The synthesis of 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions, followed by selective substitution to introduce the benzyl and tert-butyl groups. The final step involves oxidation or aldehyde formation at the 4-position of the pyrazole ring. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for various applications.

From an environmental standpoint, 1-benzyl-3-tert-butyl-1H-pyrazole-4-carbaldehyde has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Its eco-toxicological profile suggests low acute toxicity to aquatic organisms, which aligns with current regulatory standards for chemical safety. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

Looking ahead, the continued exploration of 1-benzyl-3-tetButYLpyrazolEcarbAldehydE (CAS No. 1152910503) is expected to yield further insights into its potential applications across diverse fields. Ongoing research aims to uncover new synthetic pathways, enhance its bioavailability for therapeutic use, and explore its role in advanced material systems. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 1-benzylpyraZoLeCarbAldehydE represents a remarkable example of how structural diversity can lead to multifaceted functionality in organic compounds. Its unique combination of aromaticity, steric effects, and reactive functional groups positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new aspects of this compound's properties and applications, it is poised to make significant contributions to scientific progress in the coming years.